Cas no 13732-86-0 (1,3-dimethoxy-2-phenylbenzene)

• Product Name: 1,3-dimethoxy-2-phenylbenzene
• CAS No: 13732-86-0
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• MDL: MFCD01852482
• CID: 1244203
• PubChem ID: 914257
• Update Time: 2025-11-01

1,3-dimethoxy-2-phenylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2,6-dimethoxy-
• 1,3-dimethoxy-2-phenylbenzene
• 2-phenyl-1,3-dimethoxybenzene
• 13732-86-0
• 2,6-dimethoxybiphenyl
• CKZBRKLFMRHHMA-UHFFFAOYSA-N
• DB-376312
• STL324948
• EN300-249333
• DTXSID80358758
• CS-0242445
• 2,6-DIMETHOXY-1,1'-BIPHENYL
• SCHEMBL355567
• AKOS022120020

• MDL： MFCD01852482
• Inchi： 1S/C14H14O2/c1-15-12-9-6-10-13(16-2)14(12)11-7-4-3-5-8-11/h3-10H,1-2H3
• InChI Key： CKZBRKLFMRHHMA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 214.09942
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1,3-dimethoxy-2-phenylbenzene

Comprehensive Overview of 1,3-Dimethoxy-2-phenylbenzene (CAS No. 13732-86-0): Properties, Applications, and Industry Insights

1,3-Dimethoxy-2-phenylbenzene (CAS No. 13732-86-0), also known as 2-phenyl-1,3-dimethoxybenzene, is an aromatic organic compound with a molecular formula of C₁₄H₁₄O₂. This compound belongs to the class of methoxy-substituted benzenes, which are widely utilized in pharmaceuticals, fragrances, and specialty chemicals. Its unique structure, featuring two methoxy groups and a phenyl ring, makes it a versatile intermediate in organic synthesis. Researchers and industry professionals often search for 1,3-dimethoxy-2-phenylbenzene synthesis, CAS 13732-86-0 suppliers, and applications of methoxybenzene derivatives, reflecting its growing relevance in modern chemistry.

The compound's physical and chemical properties have been extensively studied. It typically appears as a colorless to pale yellow liquid or crystalline solid with a mild aromatic odor. Key properties include a melting point range of 40–45°C and a boiling point of approximately 290°C. Its solubility profile shows good compatibility with organic solvents like ethanol, acetone, and dichloromethane, while being poorly soluble in water. These characteristics make 1,3-dimethoxy-2-phenylbenzene particularly useful in flavor and fragrance formulations, where stability and solubility are critical. Recent trends in green chemistry have also sparked interest in eco-friendly synthesis methods for such compounds, aligning with the global push for sustainable chemical production.

In the pharmaceutical industry, 1,3-dimethoxy-2-phenylbenzene serves as a key building block for drug development. Its structure is analogous to several bioactive molecules, making it valuable for medicinal chemistry research. For instance, it shares structural similarities with natural products like lignans, which exhibit antioxidant and anti-inflammatory properties. This connection has led to increased searches for CAS 13732-86-0 in drug discovery and phenylbenzene derivatives in pharmacology. Additionally, the compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry applications.

The fragrance industry extensively utilizes 1,3-dimethoxy-2-phenylbenzene due to its pleasant olfactory profile. It contributes to woody, spicy, and balsamic notes in perfumes and cosmetic products. With consumers increasingly demanding natural-inspired fragrances, this compound offers a synthetic alternative to rare or expensive essential oils. Industry forums frequently discuss methoxybenzene in perfumery and long-lasting fragrance fixatives, highlighting its role in modern scent design. Furthermore, its low volatility and compatibility with other aroma chemicals make it a preferred choice for fragrance longevity enhancement.

From a synthetic chemistry perspective, 1,3-dimethoxy-2-phenylbenzene presents interesting possibilities. Recent publications have explored its use in cross-coupling reactions and as a precursor for more complex architectures. The compound's methoxy groups can participate in selective demethylation or serve as protecting groups in multi-step syntheses. These applications have generated search queries like CAS 13732-86-0 in organic synthesis and phenylbenzene derivatives in catalysis. Moreover, its stability makes it suitable for high-temperature reactions, a feature valued in materials science applications.

Quality control and analytical characterization of 1,3-dimethoxy-2-phenylbenzene typically involve techniques such as GC-MS, HPLC, and NMR spectroscopy. The compound shows characteristic signals in ¹H NMR (δ 3.85 ppm for methoxy protons and 6.8–7.5 ppm for aromatic protons) that aid in identification. Purity standards vary by application, with pharmaceutical grades requiring ≥99% purity, while industrial grades may accept ≥95%. These specifications align with frequent searches for CAS 13732-86-0 analytical methods and methoxybenzene purity standards, reflecting the compound's diverse use cases.

Market trends indicate steady growth for 1,3-dimethoxy-2-phenylbenzene, driven by demand from Asia-Pacific fragrance and pharmaceutical manufacturers. Regulatory compliance remains straightforward as the compound isn't classified under restrictive categories, though proper chemical handling protocols should always be followed. Industry reports suggest particular interest in custom synthesis of dimethoxybenzenes and specialty aromatic intermediates, positioning CAS 13732-86-0 as a compound with enduring commercial value. As research continues into novel applications, this methoxy-substituted benzene derivative will likely maintain its importance across multiple scientific and industrial domains.